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The Shifting Landscape of Polymer Plasticizers:
A Comparative Look at Cyclohexanoates

The polymer industry is in a constant state of evolution, driven by the dual needs of
performance and safety. A key area of this evolution is the development of alternative
plasticizers to traditional phthalates. This guide offers a comparative analysis of Di(isononyl)
cyclohexane-1,2-dicarboxylate (DINCH), a prominent non-phthalate plasticizer, against
established alternatives. While the focus of this guide is on DINCH due to the wealth of
available performance data, we will also present the known properties of a related compound,
Dimethyl cyclohexane-1,2-dicarboxylate.

This guide is intended for researchers, scientists, and product development professionals
seeking to understand the performance characteristics of these plasticizers in polymer
applications, particularly in sensitive products like toys, medical devices, and food packaging.
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Di(isononyl) cyclohexane-1,2-dicarboxylate
(DINCH): A Performance Benchmark
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DINCH has emerged as a leading substitute for phthalate plasticizers, especially in applications
where toxicological profiles are a primary concern.[1] Its performance is often benchmarked
against di(2-ethylhexyl) phthalate (DEHP), a once-ubiquitous but now highly regulated
plasticizer, and diisononyl phthalate (DINP).

Comparative Performance Data

The following tables summarize the key performance indicators of DINCH in comparison to
DEHP and DINP in Polyvinyl Chloride (PVC) formulations.

Table 1: Mechanical Properties of Plasticized PVC

Property DINCH DEHP DINP Test Method
Similar to
Tensile Strength Benchmark - ASTM D638
DEHPI5]
Elongation at
- - - ASTM D638
Break
Hardness (Shore  Slightly higher
Benchmark - ASTM D2240

A) than DEHP

Note: Specific quantitative values for tensile strength and elongation at break were not
consistently available across comparable studies. However, multiple sources indicate that the
mechanical properties of DINCH-plasticized PVC are very similar and suitable for industrial
applications as a DEHP substitute.[5]

Table 2: Thermal Stability of Plasticized PVC

Property DINCH DEHP Test Method

Onset of Degradation Thermogravimetric
Comparable to DEHP Approx. 300°CJ[6] )

(°C) Analysis (TGA)

Maximum

Thermogravimetric

Degradation Rate )
Analysis (TGA)

Temp (°C)
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Note: Both DINCH and DEHP exhibit excellent thermal stability under normal processing
conditions for PVC, which typically occur between 160-220°C.[6]

Table 3: Migration Resistance of Plasticizers from PVC

Simulant DINCH DEHP DINP Test Method
Food Simulants Lower migration ) o Lower volatility
. ] Higher migration EN 1186-2
(e.g., olive oil) than DEHP than DEHPI6]
Considerably ) ]

) Higher Incubation and

Blood Products lower leaching ) - ]
leaching[1][5] GC-MS analysis

than DEHP[1][5]

Note: DINCH consistently demonstrates lower migration and leaching from PVC matrices
compared to DEHP, a critical advantage for food contact and medical applications.[1][5] DINP
also shows lower volatility and migration compared to DEHP.[6]

Dimethyl cyclohexane-1,2-dicarboxylate: An
Overview

In contrast to the extensive data available for DINCH, performance benchmarks for Dimethyl
cyclohexane-1,2-dicarboxylate in polymer applications are not readily found in publicly
available literature. The available information is primarily confined to its chemical and physical
properties.

Table 4: Chemical and Physical Properties of Dimethyl cyclohexane-1,2-dicarboxylate
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Property Value Source
Molecular Formula C10H1604 PubChem
Molecular Weight 200.23 g/mol PubChem
IUPAC Name dimethyl cyclohexane-1,2- PubChem
dicarboxylate

CAS Number 94-60-0 Sigma-Aldrich
Boiling Point 131-133 °C @ 11 mmHg Sigma-Aldrich
Density 1.111 g/mL at 25 °C Sigma-Aldrich

Experimental Protocols

To ensure objective and reproducible comparisons of plasticizer performance, standardized

testing methodologies are crucial. Below are detailed protocols for key experiments cited in this

guide.

Mechanical Properties Testing

Objective: To determine the effect of the plasticizer on the flexibility and strength of the polymer.

Method: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

o Sample Preparation: Prepare standardized dumbbell-shaped specimens of the plasticized

polymer formulation by injection molding or compression molding.

» Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23°C

and 50% relative humidity) for a specified period.

o Testing: Mount the specimen in a universal testing machine and apply a tensile load at a

constant rate of crosshead movement until the specimen fractures.

o Data Acquisition: Record the load and elongation throughout the test.

o Calculations: From the stress-strain curve, determine the tensile strength, elongation at

break, and modulus of elasticity.
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Thermal Stability Analysis

Objective: To evaluate the resistance of the plasticized polymer to thermal degradation.
Method: Thermogravimetric Analysis (TGA).

Sample Preparation: Place a small, precisely weighed sample (typically 5-10 mg) of the
plasticized polymer into a TGA sample pan.

Heating Program: Heat the sample in a controlled atmosphere (e.g., nitrogen or air) at a
constant heating rate (e.g., 10°C/min) over a defined temperature range.

Data Acquisition: Continuously record the mass of the sample as a function of temperature.

Analysis: Analyze the resulting TGA curve to determine the onset temperature of
degradation, the temperature of maximum degradation rate, and the residual mass at the
end of the test.

Migration Resistance Testing

Objective: To quantify the amount of plasticizer that leaches from the polymer into a
surrounding medium.

Method: Solvent Extraction/Immersion Testing (based on EN 1186).

Sample Preparation: Prepare specimens of the plasticized polymer with a known surface
area and weight.

Immersion: Immerse the specimens in a selected food simulant (e.g., olive oil for fatty foods,
ethanol solutions for aqueous foods) or other relevant liquid (e.g., blood plasma simulant).

Incubation: Store the immersed specimens under specified conditions of time and
temperature to simulate use conditions.

Analysis of Extractant: After the incubation period, remove the specimens and analyze the
concentration of the migrated plasticizer in the simulant using analytical techniques such as
Gas Chromatography-Mass Spectrometry (GC-MS).
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e Analysis of Polymer (Optional): The polymer specimens can be dried and reweighed to
determine the mass loss due to migration.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive evaluation of a novel

plasticizer in a polymer application.
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Caption: Workflow for evaluating plasticizer performance in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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